Cas no 2941-62-0 (2-methyl-1,3-benzothiazol-6-amine)

• Product Name: 2-methyl-1,3-benzothiazol-6-amine
• CAS No: 2941-62-0
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD00160076
• CID: 43614
• PubChem ID: 329775608
• Update Time: 2025-04-18

2-methyl-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]thiazol-6-amine
• 6-Amino-2-methyl-1,3-benzothiazole
• 6-Amino-2-methylbenzothiazole
• 2-Methyl-1,3-benzothiazol-6-amine
• 2-methyl-1,3-benzothiazol-6-ylamine
• 2-METHYLBENZOTHIAZOL-6-AMINE
• 2-Methyl-benzothiazol-6-ylamine
• 2-methyl-benzo[d]thiazol-6-amine
• 2-methylbenzothiazole-6-ylamine
• 6-amino-2-methylbenzo[d]thiazole
• 6-amino-2-methylbenzthiazole
• 6-benzothiazolamine,2-methyl
• MFCD00160076
• HMS2258P14
• 2-Methylbenzothiazole-6-amine
• 6-amino-2-methyl-benzothiazole
• 1,3-Benzothiazol-6-amine, 2-methyl-
• DTXSID00354070
• 2941-62-0
• FT-0686931
• 6-benzothiazolamine, 2-methyl-
• Q-103534
• BCP23235
• SY122794
• SCHEMBL378504
• SMR000017428
• Z56896242
• HMS1698J07
• A5487
• 2-Methyl-1,3-benzothiazol-6-amine, AldrichCPR
• CS-0072910
• InChI=1/C8H8N2S/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,9H2,1H
• EN300-02525
• CHEMBL1303564
• MLS000102964
• AM20040115
• 2-Methyl benzo[d] thiazol-6-amine
• 2-methyl-6-Benzothiazolamine
• TS-02200
• AKOS000116045
• F0909-0019
• ALBB-024789
• AH-034/32462049
• STK396221
• 6-benzothiazolamine, 2-methyl-, hydrochloride
• 846-005-9
• 2-methyl-1,3-benzothiazol-6-amine

• MDL： MFCD00160076
• Inchi： 1S/C8H8N2S/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,9H2,1H3
• InChI Key： HFUJOSYKJMNSFQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 150.025169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.383
• Melting Point: 122 °C
• Boiling Point: 323.1°Cat760mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.726
• PSA: 67.15000
• LogP: 2.76810
• Solubility: Not available

2-methyl-1,3-benzothiazol-6-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P301 + P312 + P330-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38